Perfluoro-3,6-dioxaheptanoic acid

Specification

• CAS No.: 151772-58-6
• Molecular Formula: C5HF9O4
• Molecular Weight: 296.04 g/mol
• IUPAC Name: 2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethoxy]acetic acid
• Standard InChI: InChI=1S/C5HF9O4/c6-2(7,1(15)16)17-3(8,9)4(10,11)18-5(12,13)14/h(H,15,16)
• Standard InChI Key: PPWRLPJIHGWGFH-UHFFFAOYSA-N
• SMILES: C(=O)(C(OC(C(OC(F)(F)F)(F)F)(F)F)(F)F)O
• Canonical SMILES: C(=O)(C(OC(C(OC(F)(F)F)(F)F)(F)F)(F)F)O

Introduction

Chemical Structure and Properties

Molecular Identification

Perfluoro-3,6-dioxaheptanoic acid is identified by the Chemical Abstracts Service (CAS) registry number 151772-58-6. It is also known by its systematic name 2,2-Difluoro-2-[1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethoxy]acetic acid. The compound has a molecular formula of C5HF9O4 and a molecular weight of 296.04 g/mol. Its structure features a perfluorinated carbon chain with two ether oxygen atoms incorporated into the backbone, giving it unique chemical properties compared to linear perfluorocarboxylic acids.

Physical and Chemical Characteristics

Perfluoro-3,6-dioxaheptanoic acid is characterized as a water-soluble, colorless, odorless, and non-flammable substance. Like other perfluorinated compounds, it demonstrates exceptional thermal stability and chemical resistance. The presence of the ether linkages in its carbon backbone contributes to its distinctive properties, including enhanced water solubility compared to perfluoroalkyl acids of similar carbon chain length. These properties make it particularly useful in various industrial applications while also contributing to its environmental persistence.

Applications and Uses

Industrial Applications

Perfluoro-3,6-dioxaheptanoic acid finds applications across multiple industrial sectors. One of its primary uses is as a component in aqueous film-forming foam (AFFF), particularly in the formulation known as FN-3. These foams are extensively used in firefighting applications, especially for combating flammable liquid fires. The compound's excellent surfactant properties enable it to form stable, spreading films on fuel surfaces, effectively suppressing vapor formation and extinguishing flames.

Besides firefighting foams, this compound serves multiple functions in other industries:

• As a surfactant to reduce water surface tension

• As a corrosion inhibitor for protecting metal surfaces

• As a lubricant in mechanical systems to reduce friction and wear

• As a stabilizer in polymer formulations

• As a solubilizing agent in pharmaceutical preparations

Scientific Research Applications

In the scientific research domain, Perfluoro-3,6-dioxaheptanoic acid has been employed in various experimental settings:

• As a reagent in organic synthesis procedures

• In the development of new polymer materials and nanomaterials

• As a model compound for studying the environmental fate and transport of ether-containing PFAS

• In toxicological studies investigating the biological effects of emerging PFAS compounds

Environmental Distribution and Impact

Environmental Occurrence

Recent environmental monitoring studies have detected Perfluoro-3,6-dioxaheptanoic acid in various environmental matrices. Notably, a comprehensive study of the Qiantang River watershed in China reported the first detection of this compound in that region. The study investigated multiple environmental media including water, soil, sediment, and particulate matter (PM2.5).

The distribution of Perfluoro-3,6-dioxaheptanoic acid across different environmental compartments appears to be influenced by its physicochemical properties. Like other short-chain PFAS with ether linkages, it shows higher water solubility and mobility compared to long-chain perfluoroalkyl acids. According to the research findings, water appears to be the main source and transport pathway for this compound in environmental systems.

Transport and Fate

Based on available research data, Perfluoro-3,6-dioxaheptanoic acid follows distribution patterns similar to other ether-containing PFAS. The study in the Qiantang River watershed revealed that ether-containing PFAS like Perfluoro-3,6-dioxaheptanoic acid primarily distribute in the water phase, consistent with their higher water solubility. This property facilitates their transport over long distances through aqueous pathways, potentially reaching drinking water sources and aquatic ecosystems far from the original point of release.

Toxicological Properties and Health Implications

Biological Interactions

Perfluoro-3,6-dioxaheptanoic acid can interact with various biological molecules, including proteins and other biomolecules at their surfaces, potentially inducing structural and functional changes. While the complete mechanism of action remains under investigation, research suggests that this compound, like other PFAS, may impact biological systems through multiple pathways.

Studies indicate that Perfluoro-3,6-dioxaheptanoic acid can influence cellular processes such as:

• Growth and development of organisms

• Immune system response

• Metabolic functions

• Oxidative stress responses

Toxicity Studies

Recent toxicological investigations have employed high-throughput screening methods to assess the effects of Perfluoro-3,6-dioxaheptanoic acid on cell viability and function. One significant study utilized a high-throughput toxicity screen to evaluate the compound's effects on human placental trophoblast cells (JEG-3). The findings revealed complex dose-dependent responses, with the compound showing increased cell viability at certain concentrations, suggesting complex interactions with cellular pathways.

Table 1 presents comparative EC50 values (effective concentration causing 50% of the maximal response) for selected PFAS compounds in JEG-3 cells, highlighting the relative potency of Perfluoro-3,6-dioxaheptanoic acid compared to other common PFAS.

Table 1: EC50 Values for Selected PFAS in JEG-3 Cells

Compound	EC50 (μM)	Effect on Cell Viability
Perfluoro-3,6-dioxaheptanoic acid	100	Increased
Perfluorooctanoic acid (PFOA)	10	Decreased
Ammonium perfluoro-2-methyl-3-oxahexanoate (GenX)	30	Decreased

Gene expression analysis further revealed that exposure to Perfluoro-3,6-dioxaheptanoic acid led to significant alterations in the expression of genes vital for trophoblast function, particularly those associated with oxidative stress response and xenobiotic transport. These findings suggest potential interference with normal placental function and fetal development, raising concerns about reproductive and developmental toxicity.

Analytical Methods and Detection

Detection Challenges

The reliable detection and quantification of Perfluoro-3,6-dioxaheptanoic acid in environmental samples present several analytical challenges. As an emerging PFAS compound with ether linkages, it may require specialized analytical techniques and extraction methods. Current analytical approaches typically employ liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) for detection and quantification of such compounds.

Proper sample preparation, including extraction and clean-up procedures, is critical for accurate analysis. The use of isotopically labeled internal standards helps ensure reliable quantification across different sample matrices. As analytical methods continue to evolve, improvements in sensitivity and specificity for detecting Perfluoro-3,6-dioxaheptanoic acid and other emerging PFAS compounds are anticipated.

Environmental Regulations and Management

Management Strategies

Management strategies for Perfluoro-3,6-dioxaheptanoic acid would likely follow approaches developed for other PFAS compounds. These include:

• Source control through manufacturing restrictions and product substitutions

• Treatment of contaminated water using advanced technologies such as activated carbon adsorption, ion exchange resins, or high-pressure membrane filtration

• Remediation of contaminated soil and sediment

• Monitoring programs to track environmental concentrations and exposure pathways

As research on this compound continues to develop, more targeted management approaches may emerge based on its specific properties and behavior in the environment.

Research Gaps and Future Directions

Knowledge Gaps

Despite growing interest in Perfluoro-3,6-dioxaheptanoic acid, significant knowledge gaps remain in several key areas:

• Comprehensive environmental occurrence data across different geographical regions

• Detailed toxicokinetic profiles including absorption, distribution, metabolism, and elimination pathways

• Long-term health effects from chronic, low-level exposure

• Ecological impacts on aquatic and terrestrial ecosystems

• Effective remediation approaches specific to this compound

Future Research Directions

Future research on Perfluoro-3,6-dioxaheptanoic acid should focus on addressing these knowledge gaps through:

• Expanded environmental monitoring programs that include this compound

• Toxicological studies examining chronic effects and mechanisms of action

• Development of green chemistry alternatives for industrial applications

• Improvement of analytical methods for more sensitive and reliable detection

• Assessment of treatment technologies for removing this compound from drinking water and contaminated sites